Cas no 1467328-90-0 (1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro-)

• Product Name: 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro-
• CAS No: 1467328-90-0
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5251960
• Update Time: 2025-10-05

1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro-

• Inchi： 1S/C11H14ClNS/c12-10-5-2-1-4-9(10)11-8-14-7-3-6-13-11/h1-2,4-5,11,13H,3,6-8H2
• InChI Key： MQGCNGXUCRQLSK-UHFFFAOYSA-N
• SMILES： S1CCCNC(C2=CC=CC=C2Cl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro-

Comprehensive Overview of 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro- (CAS No. 1467328-90-0)

The compound 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro- (CAS No. 1467328-90-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This hexahydro-1,4-thiazepine derivative features a 2-chlorophenyl substituent, which enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 3-(2-chlorophenyl)hexahydro-1,4-thiazepine has surged, driven by their versatility in medicinal chemistry. A common query among scientists is: "What are the synthetic routes for 1,4-thiazepine derivatives?" or "How does the chlorophenyl group influence the compound's reactivity?" These questions highlight the growing curiosity about its structure-activity relationships (SAR) and potential as a scaffold for central nervous system (CNS) therapeutics.

The hexahydro-1,4-thiazepine core is notable for its seven-membered ring containing both nitrogen and sulfur atoms, a feature that contributes to its conformational flexibility. This flexibility is critical for interactions with biological targets, making it a promising candidate for enzyme inhibition or receptor modulation. For instance, analogs of this compound have been explored for their potential in addressing neurodegenerative disorders, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the introduction of the 2-chlorophenyl group at the 3-position of the 1,4-thiazepine ring introduces steric and electronic effects that can be fine-tuned for specific applications. Researchers often search for "optimized purification methods for 1467328-90-0" or "scalable synthesis of 3-(2-chlorophenyl)hexahydro-1,4-thiazepine", reflecting the industrial need for efficient production techniques.

Beyond pharmaceuticals, CAS No. 1467328-90-0 has potential applications in agrochemicals and materials science. Its chlorinated aromatic moiety could be leveraged to design novel polymer additives or ligands for catalysis. The compound's stability under various conditions is another area of interest, with queries like "thermal degradation profile of 1,4-thiazepine derivatives" frequently appearing in academic literature.

In summary, 1,4-Thiazepine, 3-(2-chlorophenyl)hexahydro- represents a multifaceted compound with broad applicability. Its heterocyclic framework and chlorophenyl substitution make it a valuable subject for ongoing research, particularly in the context of drug development and functional materials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing multiple disciplines.